Cas no 1539673-92-1 (4-amino-3-(1-methylpiperidin-4-yl)butanoic acid)

• Product Name: 4-amino-3-(1-methylpiperidin-4-yl)butanoic acid
• CAS No: 1539673-92-1
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5846137
• PubChem ID: 82607648
• Update Time: 2025-05-22

4-amino-3-(1-methylpiperidin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(1-methylpiperidin-4-yl)butanoic acid
• EN300-1768614
• 1539673-92-1

• Inchi： 1S/C10H20N2O2/c1-12-4-2-8(3-5-12)9(7-11)6-10(13)14/h8-9H,2-7,11H2,1H3,(H,13,14)
• InChI Key： RUYVWXIIHPNNKS-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 66.6Ų

Additional information on 4-amino-3-(1-methylpiperidin-4-yl)butanoic acid

Comprehensive Overview of 4-amino-3-(1-methylpiperidin-4-yl)butanoic acid (CAS No. 1539673-92-1)

4-amino-3-(1-methylpiperidin-4-yl)butanoic acid, with the CAS number 1539673-92-1, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, is often explored for its potential applications in drug development and biochemical studies. The presence of both an amino group and a piperidine ring in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 4-amino-3-(1-methylpiperidin-4-yl)butanoic acid has increased due to its relevance in addressing modern health challenges. Researchers are particularly interested in its potential role in modulating neurotransmitter systems, which could have implications for neurological disorders. The compound's structural similarity to gamma-aminobutyric acid (GABA), a key inhibitory neurotransmitter, has sparked investigations into its possible effects on brain function and mental health.

The synthesis and characterization of CAS 1539673-92-1 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its use in preclinical studies. The growing interest in precision medicine and targeted therapies has further highlighted the importance of such well-defined chemical entities in modern drug discovery pipelines.

One of the most frequently asked questions about 4-amino-3-(1-methylpiperidin-4-yl)butanoic acid revolves around its bioavailability and metabolic stability. These properties are crucial for determining its suitability as a drug candidate. Preliminary studies suggest that the compound exhibits moderate solubility and stability under physiological conditions, making it a promising subject for further optimization. Additionally, its molecular weight and logP value align with the Lipinski's rule of five, a benchmark for drug-like properties.

The compound's potential applications extend beyond neuroscience. Its piperidine moiety is a common pharmacophore found in many FDA-approved drugs, indicating its broad utility in medicinal chemistry. For instance, derivatives of 4-amino-3-(1-methylpiperidin-4-yl)butanoic acid could be explored for their anti-inflammatory or analgesic properties, addressing the rising global demand for novel pain management solutions. This aligns with current trends in personalized healthcare and the search for safer alternatives to opioids.

From an industrial perspective, the scalable synthesis of CAS 1539673-92-1 is a topic of ongoing research. Optimizing reaction conditions to improve yield and reduce environmental impact is a priority, reflecting the broader shift toward green chemistry principles. The compound's versatility also makes it a valuable building block for constructing libraries of diverse molecules, which are essential for high-throughput screening in drug discovery.

In conclusion, 4-amino-3-(1-methylpiperidin-4-yl)butanoic acid (CAS No. 1539673-92-1) represents a fascinating area of study at the intersection of chemistry and biology. Its unique structure and potential therapeutic applications make it a compound of significant interest to researchers and pharmaceutical companies alike. As the scientific community continues to explore its properties and derivatives, this molecule may play a pivotal role in addressing some of the most pressing health challenges of our time.